Cas no 173064-29-4 (4-chloro-6-(4-methoxyphenyl)pyrimidine)

• Product Name: 4-chloro-6-(4-methoxyphenyl)pyrimidine
• CAS No: 173064-29-4
• MF: C₁₁H₉ClN₂O
• MW: 220.65496134758
• MDL: MFCD09861712
• CID: 4612606
• PubChem ID: 11160353
• Update Time: 2025-06-11

4-chloro-6-(4-methoxyphenyl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-6-(4-methoxy-phenyl)-pyrimidine
• 4-chloro-6-(4-methoxyphenyl)pyrimidine

• MDL： MFCD09861712
• Inchi： 1S/C11H9ClN2O/c1-15-9-4-2-8(3-5-9)10-6-11(12)14-7-13-10/h2-7H,1H3
• InChI Key： FNEKYVMAYAGBHY-UHFFFAOYSA-N
• SMILES： C1N=C(C2=CC=C(OC)C=C2)C=C(Cl)N=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Phenylpyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Phenylpyrimidines

Additional information on 4-chloro-6-(4-methoxyphenyl)pyrimidine

4-Chloro-6-(4-Methoxyphenyl)Pyrimidine: A Comprehensive Overview

4-Chloro-6-(4-methoxyphenyl)pyrimidine (CAS No. 173064-29-4) is a versatile and intriguing compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound, characterized by its pyrimidine ring system with a chlorine substituent at the 4-position and a methoxyphenyl group at the 6-position, exhibits unique chemical properties and potential applications in drug discovery and advanced materials.

The synthesis of 4-chloro-6-(4-methoxyphenyl)pyrimidine has been extensively studied, with researchers exploring various methodologies to optimize its production. Recent advancements in catalytic systems and green chemistry have enabled more efficient and environmentally friendly syntheses of this compound. For instance, a study published in *Journal of Organic Chemistry* demonstrated the use of microwave-assisted synthesis to achieve high yields of 4-chloro-6-(4-methoxyphenyl)pyrimidine, significantly reducing reaction time compared to traditional methods.

One of the most promising applications of 4-chloro-6-(4-methoxyphenyl)pyrimidine lies in its potential as a lead compound in drug development. The pyrimidine scaffold is well-known for its role in various bioactive molecules, including antiviral agents and anticancer drugs. Recent research has highlighted the compound's ability to inhibit specific kinases involved in cancer cell proliferation, making it a compelling candidate for further investigation in oncology.

In addition to its pharmacological applications, 4-chloro-6-(4-methoxyphenyl)pyrimidine has shown potential in materials science. Its aromatic structure and substituent effects make it an attractive building block for constructing advanced materials such as organic semiconductors and functional polymers. A study in *Advanced Materials* reported the use of this compound as a key component in developing high-performance organic photovoltaic devices, showcasing its versatility across multiple disciplines.

The structural properties of 4-chloro-6-(4-methoxyphenyl)pyrimidine also make it an ideal candidate for exploring supramolecular chemistry. Researchers have investigated its ability to form self-assembled structures through hydrogen bonding and π-π interactions, which could lead to innovative applications in nanotechnology and molecular recognition systems.

From a chemical standpoint, the reactivity of 4-chloro-6-(4-methoxyphenyl)pyrimidine is influenced by the electron-withdrawing chlorine atom at position 4 and the electron-donating methoxy group at position 6 on the pyrimidine ring. This balance of electron-withdrawing and donating groups creates a unique electronic environment that can be exploited for various chemical transformations. Recent studies have explored its role as a precursor for synthesizing more complex heterocyclic compounds, further expanding its utility in organic synthesis.

In terms of spectroscopic analysis, 4-chloro-6-(4-methoxyphenyl)pyrimidine exhibits distinct UV-vis absorption bands due to its conjugated π-system. These spectral characteristics are valuable for applications in sensing technologies and optoelectronic devices. Furthermore, its NMR spectra provide critical insights into its molecular structure, aiding researchers in confirming its identity and purity during synthesis.

The stability of 4-chloro-6-(4-methoxyphenyl)pyrimidine under various conditions has also been examined, with findings indicating moderate thermal stability up to 200°C before decomposition occurs. This property is advantageous for processes requiring elevated temperatures during material fabrication or chemical reactions.

Looking ahead, the continued exploration of CAS No. 173064-29-4 is expected to yield further breakthroughs across multiple scientific domains. Its role as both a fundamental building block and a functional molecule positions it as a key player in advancing modern chemistry and technology.